3,4-dichloro-N-(4-isopropylphenyl)benzamide

• IUPAC Name: 3,4-dichloro-N-(4-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C16H15Cl2NO/c1-10(2)11-3-6-13(7-4-11)19-16(20)12-5-8-14(17)15(18)9-12/h3-10H,1-2H3,(H,19,20)
• InChI Key: QXIFMCDKAKPRSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

3,4-dichloro-N-(4-isopropylphenyl)benzamide, also known as DCF, is a chemical compound that has been widely used in scientific research. It is a member of the benzamide family of compounds and has been found to have a variety of biochemical and physiological effects. The purpose of

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-(4-isopropylphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of neurotransmitter release. 3,4-dichloro-N-(4-isopropylphenyl)benzamide has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. It has also been found to modulate the release of dopamine, a neurotransmitter that is involved in the regulation of mood and movement.
Biochemical and Physiological Effects:
3,4-dichloro-N-(4-isopropylphenyl)benzamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improvements in memory and cognitive function. 3,4-dichloro-N-(4-isopropylphenyl)benzamide has also been found to modulate the release of dopamine, which can affect mood and movement.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-(4-isopropylphenyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been found to have a variety of biochemical and physiological effects. However, there are also limitations to its use. 3,4-dichloro-N-(4-isopropylphenyl)benzamide can be toxic at high concentrations, and it may not be suitable for use in certain experiments or with certain cell types.

Future Directions

There are several future directions for research on 3,4-dichloro-N-(4-isopropylphenyl)benzamide. One area of interest is the development of new compounds that are based on the structure of 3,4-dichloro-N-(4-isopropylphenyl)benzamide. These compounds may have improved biochemical and physiological effects, as well as reduced toxicity. Another area of interest is the use of 3,4-dichloro-N-(4-isopropylphenyl)benzamide in studies of drug metabolism and toxicity. Finally, there is a need for further research on the mechanisms of action of 3,4-dichloro-N-(4-isopropylphenyl)benzamide, including its effects on neurotransmitter release and enzyme activity.
Conclusion:
In conclusion, 3,4-dichloro-N-(4-isopropylphenyl)benzamide is a chemical compound that has been widely used in scientific research. It has a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter release. While there are advantages and limitations to its use, 3,4-dichloro-N-(4-isopropylphenyl)benzamide has several potential future directions for research, including the development of new compounds and the study of drug metabolism and toxicity.

Synthesis Methods

The synthesis of 3,4-dichloro-N-(4-isopropylphenyl)benzamide involves the reaction of 3,4-dichloroaniline with isopropylphenylcarbamate in the presence of a catalyst. This reaction results in the formation of 3,4-dichloro-N-(4-isopropylphenyl)benzamide, which can be purified through recrystallization or other methods.

Scientific Research Applications

3,4-dichloro-N-(4-isopropylphenyl)benzamide has been used in a variety of scientific research applications, including as a tool for studying the mechanisms of action of various compounds. It has been found to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter release. 3,4-dichloro-N-(4-isopropylphenyl)benzamide has also been used in studies of cancer and other diseases, as well as in studies of drug metabolism and toxicity.